Cas no 2172484-04-5 (7-hydrazinyl-3-(3-methoxy-2-methylpropyl)-3H-1,2,3triazolo4,5-dpyrimidine)

• Product Name: 7-hydrazinyl-3-(3-methoxy-2-methylpropyl)-3H-1,2,3triazolo4,5-dpyrimidine
• CAS No: 2172484-04-5
• MF: C₉H₁₅N₇O
• MW: 237.261699914932
• CID: 5800303
• PubChem ID: 165578079
• Update Time: 2025-10-28

7-hydrazinyl-3-(3-methoxy-2-methylpropyl)-3H-1,2,3triazolo4,5-dpyrimidine Chemical and Physical Properties

Names and Identifiers

• 7-hydrazinyl-3-(3-methoxy-2-methylpropyl)-3H-1,2,3triazolo4,5-dpyrimidine
• 2172484-04-5
• 7-hydrazinyl-3-(3-methoxy-2-methylpropyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidine
• EN300-1582413

• Inchi： 1S/C9H15N7O/c1-6(4-17-2)3-16-9-7(14-15-16)8(13-10)11-5-12-9/h5-6H,3-4,10H2,1-2H3,(H,11,12,13)
• InChI Key： HTNXQNFMMMMQFM-UHFFFAOYSA-N
• SMILES： O(C)CC(C)CN1C2C(=C(NN)N=CN=2)N=N1

Computed Properties

• Exact Mass: 237.13380813g/mol
• Monoisotopic Mass: 237.13380813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 104Ų

Additional information on 7-hydrazinyl-3-(3-methoxy-2-methylpropyl)-3H-1,2,3triazolo4,5-dpyrimidine

Introduction to 7-hydrazinyl-3-(3-methoxy-2-methylpropyl)-3H-1,2,3triazolo[4,5-d]pyrimidine (CAS No. 2172484-04-5)

7-hydrazinyl-3-(3-methoxy-2-methylpropyl)-3H-1,2,3triazolo[4,5-d]pyrimidine, identified by its CAS number 2172484-04-5, is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the triazolopyrimidine class, a scaffold that has been extensively explored for its potential biological activities. The presence of multiple functional groups, including a hydrazine moiety and an isobutyl ether side chain, contributes to its unique chemical properties and reactivity, making it a promising candidate for further investigation in drug discovery.

The hydrazinyl group at the 7-position of the triazolopyrimidine ring is particularly noteworthy, as hydrazine derivatives are well-known for their involvement in various biochemical pathways. This moiety can participate in imine formation reactions, which are crucial for the development of nucleoside analogs and other pharmacologically active molecules. Additionally, the 3-(3-methoxy-2-methylpropyl) substituent introduces steric and electronic effects that can influence the compound's solubility, metabolic stability, and binding affinity to biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies have suggested that 7-hydrazinyl-3-(3-methoxy-2-methylpropyl)-3H-1,2,3triazolo[4,5-d]pyrimidine may interact with enzymes and receptors involved in inflammatory pathways, making it a potential lead compound for the development of novel anti-inflammatory agents. The triazolopyrimidine core is known to exhibit broad-spectrum activity due to its ability to mimic natural nucleobases and interfere with DNA replication and transcription processes.

In vitro studies have demonstrated that derivatives of this class can exhibit inhibitory effects on kinases and other enzymes implicated in cancer progression. The isobutyl ether side chain, in particular, has been shown to enhance bioavailability by improving membrane permeability. This feature is critical for designing orally active drugs that can reach their target sites efficiently. Furthermore, the methoxy group at the 3-position can serve as a metabolic handle, allowing for further derivatization to optimize pharmacokinetic profiles.

The synthesis of 7-hydrazinyl-3-(3-methoxy-2-methylpropyl)-3H-1,2,3triazolo[4,5-d]pyrimidine involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key steps include cyclization reactions to form the triazolopyrimidine ring system followed by functional group transformations such as hydrazination and alkylation. Advances in green chemistry have also influenced synthetic methodologies, with researchers exploring catalytic processes and solvent-free reactions to minimize environmental impact.

From a medicinal chemistry perspective, the structural diversity offered by this compound class allows for extensive analog design. By modifying substituents at various positions on the triazolopyrimidine core, chemists can fine-tune properties such as potency, selectivity, and toxicity. For instance, replacing the hydrazinyl group with other nitrogen-containing heterocycles could alter binding interactions without losing biological activity. Similarly, varying the length or branching of the alkyl side chains can impact pharmacokinetic behavior.

Preclinical studies have begun to explore the therapeutic potential of 7-hydrazinyl-3-(3-methoxy-2-methylpropyl)-3H-1,2,3triazolo[4,5-d]pyrimidine in models of inflammation and cancer. Initial results are promising, with evidence suggesting that it can modulate signaling pathways associated with disease progression. However, further research is needed to fully elucidate its mechanism of action and assess its safety profile in vivo. Collaborative efforts between synthetic chemists and biologists are essential for translating these findings into clinical applications.

The growing interest in triazolopyrimidine derivatives is reflected in the increasing number of patents and publications dedicated to their development. Pharmaceutical companies are actively seeking novel compounds that can address unmet medical needs without causing adverse effects. The versatility of this scaffold makes it an attractive option for drug discovery programs targeting a wide range of diseases.

In conclusion,7-hydrazinyl-3-(3-methoxy-2-methylpropyl)-3H-1,2,3triazolo[4,5-d]pyrimidine (CAS No. 2172484-04-5) represents a fascinating example of how structural complexity can be leveraged to develop biologically active molecules. Its unique combination of functional groups positions it as a valuable tool for medicinal chemists exploring new therapeutic strategies. As research continues to uncover its potential applications,this compound is likely to play an important role in future drug development efforts.